![molecular formula C15H15NO2S2 B5183853 2-(allylthio)-4-(2-ethoxybenzylidene)-1,3-thiazol-5(4H)-one](/img/structure/B5183853.png)
2-(allylthio)-4-(2-ethoxybenzylidene)-1,3-thiazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(allylthio)-4-(2-ethoxybenzylidene)-1,3-thiazol-5(4H)-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as 'ATB-346' and is a derivative of nonsteroidal anti-inflammatory drugs (NSAIDs). The synthesis of ATB-346 has been extensively studied, and its mechanism of action has been investigated in various studies.
Mechanism of Action
The mechanism of action of ATB-346 involves the inhibition of the cyclooxygenase (COX) enzyme. This enzyme is responsible for the production of prostaglandins, which are involved in the inflammatory response. ATB-346 selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins in response to inflammation. This selective inhibition of COX-2 reduces inflammation and pain without affecting the production of prostaglandins that are important for maintaining normal physiological functions.
Biochemical and Physiological Effects:
ATB-346 has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in various animal models of inflammatory diseases. In addition, ATB-346 has been shown to have gastroprotective properties, reducing the risk of gastrointestinal side effects commonly associated with traditional 2-(allylthio)-4-(2-ethoxybenzylidene)-1,3-thiazol-5(4H)-one. ATB-346 has also been shown to have a favorable pharmacokinetic profile, with high oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
ATB-346 has several advantages for lab experiments. It has been extensively studied in animal models and has shown promising results for the treatment of various inflammatory diseases. In addition, ATB-346 has a favorable pharmacokinetic profile, making it a suitable candidate for in vivo studies. However, ATB-346 has certain limitations for lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. Furthermore, the cost of ATB-346 may be a limiting factor for some research studies.
Future Directions
There are several future directions for the research and development of ATB-346. Further studies are needed to establish the long-term safety and efficacy of ATB-346 in humans. In addition, the potential applications of ATB-346 in other inflammatory diseases, such as cancer and cardiovascular disease, should be investigated. Furthermore, the development of new formulations and delivery methods of ATB-346 may improve its efficacy and reduce side effects. Finally, the development of new derivatives of ATB-346 with improved pharmacokinetic and pharmacodynamic properties may lead to the development of more effective anti-inflammatory drugs.
Synthesis Methods
The synthesis of ATB-346 involves the reaction of 2-mercaptoacetic acid with 2-ethoxybenzaldehyde to form 2-(2-ethoxybenzylidene)thioacetic acid. This compound is then reacted with allyl bromide to form the allyl ester derivative. Finally, the allyl ester derivative is reacted with 2-aminothiazole to form ATB-346. The synthesis of ATB-346 has been optimized to achieve high yields and purity.
Scientific Research Applications
ATB-346 has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis, inflammatory bowel disease, and chronic pain. In addition, ATB-346 has been shown to have gastroprotective properties, making it a safer alternative to traditional 2-(allylthio)-4-(2-ethoxybenzylidene)-1,3-thiazol-5(4H)-one.
properties
IUPAC Name |
(4Z)-4-[(2-ethoxyphenyl)methylidene]-2-prop-2-enylsulfanyl-1,3-thiazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2S2/c1-3-9-19-15-16-12(14(17)20-15)10-11-7-5-6-8-13(11)18-4-2/h3,5-8,10H,1,4,9H2,2H3/b12-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFWOQEBKGUKCSN-BENRWUELSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C=C2C(=O)SC(=N2)SCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=CC=C1/C=C\2/C(=O)SC(=N2)SCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.